3-benzoylcholic acid
3-benzoylcholic acid
Brand Name:
Vulcanchem
CAS No.:
118121-37-2
VCID:
VC0040469
InChI:
InChI=1S/C31H44O6/c1-18(9-12-27(34)35)22-10-11-23-28-24(17-26(33)31(22,23)3)30(2)14-13-21(15-20(30)16-25(28)32)37-29(36)19-7-5-4-6-8-19/h4-8,18,20-26,28,32-33H,9-17H2,1-3H3,(H,34,35)/t18-,20+,21-,22-,23+,24+,25-,26+,28+,30+,31-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)O)C
Molecular Formula:
C31H44O6
Molecular Weight:
512.7 g/mol
3-benzoylcholic acid
CAS No.: 118121-37-2
Main Products
VCID: VC0040469
Molecular Formula: C31H44O6
Molecular Weight: 512.7 g/mol
| CAS No. | 118121-37-2 |
|---|---|
| Product Name | 3-benzoylcholic acid |
| Molecular Formula | C31H44O6 |
| Molecular Weight | 512.7 g/mol |
| IUPAC Name | (4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-3-benzoyloxy-7,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C31H44O6/c1-18(9-12-27(34)35)22-10-11-23-28-24(17-26(33)31(22,23)3)30(2)14-13-21(15-20(30)16-25(28)32)37-29(36)19-7-5-4-6-8-19/h4-8,18,20-26,28,32-33H,9-17H2,1-3H3,(H,34,35)/t18-,20+,21-,22-,23+,24+,25-,26+,28+,30+,31-/m1/s1 |
| Standard InChIKey | ZCCKQNFUBAJTGM-MBBAGFOSSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)OC(=O)C5=CC=CC=C5)C)O)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)O)C |
| Synonyms | 3-benzoylcholic acid |
| PubChem Compound | 3082901 |
| Last Modified | Nov 11 2021 |
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